Cas no 2803856-46-2 (2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride)
2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,1,2,2,2-pentafluoroethyl)morpholine hydrochloride
- 2803856-46-2
- EN300-37440921
- 2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride
-
- Inchi: 1S/C6H8F5NO.ClH/c7-5(8,6(9,10)11)4-3-12-1-2-13-4;/h4,12H,1-3H2;1H
- InChI Key: VGOIKYYXCCVCEN-UHFFFAOYSA-N
- SMILES: Cl.FC(C(F)(F)F)(C1CNCCO1)F
Computed Properties
- Exact Mass: 241.0292824g/mol
- Monoisotopic Mass: 241.0292824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37440921-0.05g |
2-(1,1,2,2,2-pentafluoroethyl)morpholine hydrochloride |
2803856-46-2 | 95.0% | 0.05g |
$249.0 | 2025-03-16 | |
| Enamine | EN300-37440921-0.1g |
2-(1,1,2,2,2-pentafluoroethyl)morpholine hydrochloride |
2803856-46-2 | 95.0% | 0.1g |
$372.0 | 2025-03-16 | |
| Enamine | EN300-37440921-0.25g |
2-(1,1,2,2,2-pentafluoroethyl)morpholine hydrochloride |
2803856-46-2 | 95.0% | 0.25g |
$530.0 | 2025-03-16 | |
| Enamine | EN300-37440921-0.5g |
2-(1,1,2,2,2-pentafluoroethyl)morpholine hydrochloride |
2803856-46-2 | 95.0% | 0.5g |
$835.0 | 2025-03-16 | |
| Enamine | EN300-37440921-1.0g |
2-(1,1,2,2,2-pentafluoroethyl)morpholine hydrochloride |
2803856-46-2 | 95.0% | 1.0g |
$1070.0 | 2025-03-16 | |
| Enamine | EN300-37440921-2.5g |
2-(1,1,2,2,2-pentafluoroethyl)morpholine hydrochloride |
2803856-46-2 | 95.0% | 2.5g |
$2100.0 | 2025-03-16 | |
| Enamine | EN300-37440921-5.0g |
2-(1,1,2,2,2-pentafluoroethyl)morpholine hydrochloride |
2803856-46-2 | 95.0% | 5.0g |
$3105.0 | 2025-03-16 | |
| Enamine | EN300-37440921-10.0g |
2-(1,1,2,2,2-pentafluoroethyl)morpholine hydrochloride |
2803856-46-2 | 95.0% | 10.0g |
$4606.0 | 2025-03-16 | |
| Aaron | AR028HTE-50mg |
2-(1,1,2,2,2-pentafluoroethyl)morpholinehydrochloride |
2803856-46-2 | 95% | 50mg |
$368.00 | 2025-02-16 | |
| Aaron | AR028HTE-100mg |
2-(1,1,2,2,2-pentafluoroethyl)morpholinehydrochloride |
2803856-46-2 | 95% | 100mg |
$537.00 | 2025-02-16 |
2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride
Research Brief on 2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride (CAS: 2803856-46-2)
2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride (CAS: 2803856-46-2) is a fluorinated morpholine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pentafluoroethyl group, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.
The synthesis of 2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride involves a multi-step process that includes the introduction of the pentafluoroethyl group into the morpholine scaffold, followed by hydrochloride salt formation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Its structural features, including the electron-withdrawing effects of the fluorine atoms, contribute to its enhanced stability and reactivity, which are critical for its biological activity.
In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride on a range of enzymes, including serine hydrolases and proteases. The compound demonstrated significant inhibitory activity, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of new therapeutic agents targeting enzyme-related pathologies.
Another area of interest is the compound's role in modulating G-protein-coupled receptors (GPCRs). Preliminary data from in vitro assays indicate that 2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride can selectively interact with certain GPCR subtypes, influencing downstream signaling pathways. This selectivity is attributed to the unique steric and electronic properties imparted by the pentafluoroethyl group, highlighting the importance of fluorine in medicinal chemistry.
Despite these promising results, further research is needed to fully elucidate the pharmacological profile of 2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride. Current studies are focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Additionally, toxicological evaluations are underway to assess its safety profile in preclinical models.
In conclusion, 2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride represents a valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research. Continued exploration of its applications, coupled with advancements in synthetic and analytical techniques, will likely uncover new opportunities for its use in the development of innovative therapeutics.
2803856-46-2 (2-(1,1,2,2,2-Pentafluoroethyl)morpholine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)